Ruthenium–NHC complex-catalyzed P(iii)-directed C–H borylation of arylphosphines†
Chemical Communications Pub Date: 2022-10-04 DOI: 10.1039/D2CC03909E
Abstract
(NHC)(arene)Ru(II) complexes with bidentate LX-type NHC-carboxylate ligands were efficiently synthesized and fully characterized including solid-state structures. The strong coordination of the NHC carboxylate ligand and the labile character of the arene ligand are highlighted. These unprecedented Ru(II) complexes demonstrated efficient catalytic activities in the selective P(III)-directed C–H borylation at the ortho position of arylphosphines, representing the first report of the use of a ruthenium–NHC based catalyst in C–H borylation.
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Journal Name：Chemical Communications
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CAS no.: 2034449-02-8
